N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine

• CAS No.: 1019480-41-1
• Molecular Formula: C10H23NO
• Molecular Weight: 173.3 g/mol
• IUPAC Name: N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine
• InChI: InChI=1S/C10H23NO/c1-8(2)6-9(3)11-10(4)7-12-5/h8-11H,6-7H2,1-5H3
• InChI Key: LRYQIAPQFNEUNB-UHFFFAOYSA-N
• SMILES: CC(C)CC(C)NC(C)COC

Description

N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine is a chemical compound with the molecular formula C10H23NO and a molecular weight of 173.29572 g/mol . It is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1-methoxypropan-2-ol with 4-methylpentan-2-amine in the presence of a suitable catalyst . The reaction is carried out under anhydrous conditions to prevent hydrolysis and to ensure high yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. Industrial methods often include continuous flow reactors and advanced purification techniques to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The conditions vary depending on the desired reaction but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

2-Methylpentan-1-amine: This compound has a similar structure but lacks the methoxy group, which may result in different chemical properties and reactivity.

(1-Methoxypropan-2-yl)(4-methylphenyl)methylamine: This compound has a similar backbone but with a phenyl group instead of a pentyl group, leading to different applications and properties.

Uniqueness

N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .